Cas no 1256355-45-9 (2-Amino-5-fluorophenylboronic acid, hydrochloride)

• Product Name: 2-Amino-5-fluorophenylboronic acid, hydrochloride
• CAS No: 1256355-45-9
• MF: C₆H₈BClFNO₂
• MW: 191.395624160767
• MDL: MFCD09864623
• CID: 828694
• Update Time: 2026-04-29

2-Amino-5-fluorophenylboronic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-fluorophenyl)boronic acid hydrochloride
• 2-Amino-5-fluorophenylboronic acid HCl
• 2-AMINO-5-FLUOROPHENYLBORONIC ACID HYDROCHLORIDE
• X1939
• 2-Amino-5-fluorophenylboronic acid, hydrochloride

• MDL： MFCD09864623

Computed Properties

• Exact Mass: 191.03200

Experimental Properties

• PSA: 66.48000
• LogP: 0.47090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Amino-5-fluorophenylboronic acid, hydrochloride

2-Amino-5-fluorophenylboronic acid, hydrochloride (CAS No. 1256355-45-9): An Overview

2-Amino-5-fluorophenylboronic acid, hydrochloride (CAS No. 1256355-45-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of phenylboronic acid, featuring an amino group and a fluorine atom in the ortho and meta positions, respectively. The presence of these functional groups imparts unique chemical properties and reactivity, making it a valuable building block in various synthetic pathways.

The hydrochloride salt form of 2-amino-5-fluorophenylboronic acid enhances its solubility in aqueous media, which is crucial for its application in aqueous-based reactions and biological systems. This property is particularly advantageous in the development of pharmaceuticals and diagnostic agents, where solubility and stability are critical parameters.

In the realm of medicinal chemistry, 2-Amino-5-fluorophenylboronic acid, hydrochloride has shown promise as a scaffold for the design and synthesis of novel therapeutic agents. Recent studies have explored its potential as a prodrug or as a key intermediate in the synthesis of targeted drugs. For instance, researchers have utilized this compound to develop inhibitors for specific enzymes involved in cancer pathways. The amino group can be readily functionalized to introduce various pharmacophores, while the fluorine atom can enhance metabolic stability and bioavailability.

The boronic acid moiety in 2-Amino-5-fluorophenylboronic acid, hydrochloride is known for its ability to form stable complexes with various biomolecules, such as carbohydrates and proteins. This property has been exploited in the development of boronate-based affinity chromatography resins and sensors. The hydrochloride salt form further enhances the stability and handling of these complexes in aqueous environments.

In materials science, 2-Amino-5-fluorophenylboronic acid, hydrochloride has found applications in the synthesis of functional polymers and supramolecular assemblies. The boronic acid group can participate in dynamic covalent bonding with diols, enabling the formation of reversible networks that exhibit self-healing properties. These materials have potential applications in drug delivery systems, where controlled release and biodegradability are essential.

The synthetic versatility of 2-Amino-5-fluorophenylboronic acid, hydrochloride is further highlighted by its use in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is widely employed in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The presence of the amino group and fluorine atom can significantly influence the regioselectivity and stereoselectivity of these reactions, allowing for the precise construction of target molecules.

In addition to its synthetic applications, 2-Amino-5-fluorophenylboronic acid, hydrochloride has been studied for its potential as a fluorescent probe. The fluorine atom can modulate the electronic properties of the molecule, leading to unique photophysical characteristics. Researchers have utilized this compound to develop sensors for detecting specific analytes in biological systems, such as pH changes or metal ions.

The safety profile of 2-Amino-5-fluorophenylboronic acid, hydrochloride is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to ensure worker protection and environmental compliance.

In conclusion, 2-Amino-5-fluorophenylboronic acid, hydrochloride (CAS No. 1256355-45-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines.